N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-N'-(2,4-dichlorophenyl)thiourea

• IUPAC Name: 1-[1-[(4-chlorophenyl)methyl]pyrazol-3-yl]-3-(2,4-dichlorophenyl)thiourea
• InChI: InChI=1S/C17H13Cl3N4S/c18-12-3-1-11(2-4-12)10-24-8-7-16(23-24)22-17(25)21-15-6-5-13(19)9-14(15)20/h1-9H,10H2,(H2,21,22,23,25)
• InChI Key: BJUFLWGBWTVLIL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=CC(=N2)NC(=S)NC3=C(C=C(C=C3)Cl)Cl)Cl
• Molecular Formula: C17H13Cl3N4S
• Molecular Weight: 411.7 g/mol

Description

N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-N'-(2,4-dichlorophenyl)thiourea, also known as CDC-501, is a synthetic compound that has been extensively studied for its potential applications in the field of medicine. This compound belongs to the class of pyrazole-based thioureas, which have shown promising results in the treatment of various diseases.

Scientific Research Applications

N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-N'-(2,4-dichlorophenyl)thiourea has been extensively studied for its potential applications in the field of medicine. It has shown promising results in the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders. N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-N'-(2,4-dichlorophenyl)thiourea has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also shown anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-N'-(2,4-dichlorophenyl)thiourea has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Mechanism of Action

The mechanism of action of N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-N'-(2,4-dichlorophenyl)thiourea involves the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of histone deacetylases (HDACs), which play a key role in the regulation of gene expression. N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-N'-(2,4-dichlorophenyl)thiourea has also been shown to inhibit the activity of protein kinases, which are involved in various cellular processes such as cell proliferation and survival. In addition, N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-N'-(2,4-dichlorophenyl)thiourea has been shown to modulate the activity of various transcription factors, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-N'-(2,4-dichlorophenyl)thiourea has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-N'-(2,4-dichlorophenyl)thiourea has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-N'-(2,4-dichlorophenyl)thiourea has several advantages for lab experiments. It is a synthetic compound with a high purity, which makes it easy to handle and use in experiments. It has also been extensively studied, which makes it a reliable compound for research. However, there are some limitations to the use of N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-N'-(2,4-dichlorophenyl)thiourea in lab experiments. It has a low solubility in water, which can make it difficult to use in some experiments. In addition, it has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for the research on N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-N'-(2,4-dichlorophenyl)thiourea. One direction is to study its potential applications in the treatment of other diseases such as cardiovascular disease and metabolic disorders. Another direction is to study its mechanism of action in more detail, which can provide insights into its potential therapeutic targets. Finally, there is a need for the development of more effective formulations of N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-N'-(2,4-dichlorophenyl)thiourea, which can improve its solubility and bioavailability.